![molecular formula C14H15NO4S B2609486 3-Allyl-5-(2-hydroxy-3-methoxybenzyl)-1,3-thiazolane-2,4-dione CAS No. 860644-68-4](/img/structure/B2609486.png)
3-Allyl-5-(2-hydroxy-3-methoxybenzyl)-1,3-thiazolane-2,4-dione
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Description
3-Allyl-5-(2-hydroxy-3-methoxybenzyl)-1,3-thiazolane-2,4-dione is a useful research compound. Its molecular formula is C14H15NO4S and its molecular weight is 293.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
- A study by Takjoo et al. (2016) focused on the synthesis of dioxidomolybdenum(VI) complexes with allyl N'-2-hydroxy-3-methoxybenzylidenecarbamohydrazonothioate, demonstrating the compound's coordination behavior and potential applications in catalysis and material science. The complexes were characterized using spectroscopic methods and X-ray crystallography, offering insights into their molecular structures and bonding mechanisms (Takjoo et al., 2016).
Corrosion Inhibition
- In research by Chaouiki et al. (2022), thiazolidinediones, including derivatives similar to the compound , were investigated for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. The study provided a comprehensive evaluation of the inhibitors' performance using gravimetric methods, electrochemical measurements, and theoretical simulations, highlighting their high efficiency in protecting against corrosion (Chaouiki et al., 2022).
Organic Synthesis and Reactivity
- Mphahlele and Moekwa (2005) investigated the reactivity of alpha-allylcyclohexane-1,3-diones, which are structurally related to the compound of interest, in iodo- and bromo-enolcyclization reactions. These reactions produced a variety of cyclic derivatives, suggesting potential applications in the synthesis of complex organic molecules and pharmaceuticals (Mphahlele & Moekwa, 2005).
Chemical Interactions and Mechanisms
- Research by Popov-Pergal et al. (2010) explored the synthesis and structure of new 5-(arylidene)-3-(4-methylbenzoyl)thiazolidine-2,4-diones, focusing on their structural elucidation through spectroscopic techniques. This work contributes to understanding the chemical properties and potential applications of thiazolidinedione derivatives in medicinal chemistry and material science (Popov-Pergal et al., 2010).
Properties
IUPAC Name |
5-[(2-hydroxy-3-methoxyphenyl)methyl]-3-prop-2-enyl-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO4S/c1-3-7-15-13(17)11(20-14(15)18)8-9-5-4-6-10(19-2)12(9)16/h3-6,11,16H,1,7-8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYKUKHSYLHJQMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)CC2C(=O)N(C(=O)S2)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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